Cas no 868369-39-5 (4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 868369-39-5
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 6293309
• PubChem ID: 2150860
• Update Time: 2025-05-30

4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-cyano-N-(4-methoxy-3,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)benzamide
• MLS000103756
• F1814-0381
• AKOS024610933
• 4-cyano-N-(4-methoxy-3,7-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• 868369-39-5
• SMR000017810
• 4-cyano-N-[(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide

• Inchi： 1S/C18H15N3O2S/c1-11-4-9-14(23-3)15-16(11)24-18(21(15)2)20-17(22)13-7-5-12(10-19)6-8-13/h4-9H,1-3H3/b20-18-
• InChI Key： CILYSRYABZHSMK-ZZEZOPTASA-N
• SMILES： S1/C(=N\C(C2C=CC(C#N)=CC=2)=O)/N(C)C2C(=CC=C(C)C1=2)OC

Computed Properties

• Exact Mass: 337.08849790g/mol
• Monoisotopic Mass: 337.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 91Ų

Additional information on 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868369-39-5): An Overview

4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 868369-39-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is characterized by a benzothiazole ring system fused with a cyano group and a substituted benzamide moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further research and development in pharmaceutical applications.

Recent studies have highlighted the potential of 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also shown promising anticancer activity. A 2020 study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has also been investigated to ensure its suitability for clinical applications. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. Furthermore, it shows low toxicity in animal models, making it a promising candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to produce 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide. One common method involves the condensation of 4-cyanobenzoyl chloride with 4-methoxy-3,7-dimethylbenzothiazole under controlled conditions. This reaction typically yields high purity products with good yields. The synthetic route can be optimized to enhance efficiency and reduce costs for large-scale production.

The safety profile of 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is another critical aspect that has been extensively studied. Toxicological assessments have shown that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), ongoing monitoring is necessary to ensure long-term safety and efficacy.

In conclusion, 4-cyano-N-(2Z)-4-methoxy-3,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-yli​denebenzamide (CAS No. 868369-39-5) represents a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound could play a crucial role in advancing medical treatments for various conditions.